Cas no 2580179-97-9 (2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2580179-97-9
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5658902
• PubChem ID: 165894220
• Update Time: 2025-07-17

2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731014
• 2580179-97-9
• 2-[(benzyloxy)carbonyl]-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C19H16N2O4/c20-10-14-6-7-15-9-17(18(22)23)21(11-16(15)8-14)19(24)25-12-13-4-2-1-3-5-13/h1-8,17H,9,11-12H2,(H,22,23)
• InChI Key： HJMGFUMOVJHKNJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=C(C#N)C=CC=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Latest Research Briefing on 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2580179-97-9)

The compound 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2580179-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of tetrahydroisoquinoline derivatives, which are known for their diverse pharmacological properties. The presence of the benzyloxycarbonyl (Cbz) protecting group and the cyano functionality at the 7-position makes this compound particularly versatile for further chemical modifications. Researchers have successfully utilized it in the development of novel protease inhibitors and receptor modulators, demonstrating its importance in medicinal chemistry.

One of the most notable advancements involves the use of 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in the synthesis of peptide mimetics. A study published in the Journal of Medicinal Chemistry (2023) detailed its incorporation into cyclic peptides that exhibit potent activity against specific cancer cell lines. The compound's ability to enhance the stability and bioavailability of these peptides underscores its value in oncology research.

In addition to its applications in cancer therapy, recent investigations have explored its potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound showed promising activity as inhibitors of amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. These findings suggest that 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid could serve as a scaffold for developing new neuroprotective agents.

From a synthetic chemistry perspective, advancements in the efficient production of this compound have also been achieved. A recent publication in Organic Process Research & Development (2023) described an optimized route that improves yield and reduces environmental impact. This progress is critical for scaling up production to meet the growing demand in both academic and industrial settings.

In conclusion, 2-(benzyloxy)carbonyl-7-cyano-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2580179-97-9) continues to be a compound of great interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus for ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in treating various diseases.